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Proper Disposal and Safe Handling of Saha-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Saha-OH

Cat. No.: B14753889

This document provides essential safety protocols and procedural guidance for the proper
disposal and handling of Saha-OH, a selective HDACSG inhibitor. The information is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices and environmental protection.

l. Immediate Safety and Hazard Information

Saha-OH is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Adherence to the following safety measures is critical to minimize risk.

Personal Protective Equipment (PPE): When handling Saha-OH, the following PPE is
mandatory to prevent exposure:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant protective gloves.[1]

Skin and Body Protection: Impervious clothing or lab coat.[1]

Respiratory Protection: A suitable respirator should be used when engineering controls are
insufficient, especially if dust or aerosols may be generated.[1]

First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water, holding eyelids apart.
Remove contact lenses if present. Seek prompt medical attention.[1]
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» Skin Contact: Thoroughly rinse the affected skin area with water. Remove contaminated
clothing and shoes. Call a physician.[1]

« Ingestion: If swallowed, call a poison center or physician. Rinse mouth with water.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[1]

Handling and Storage:

o Handling: Avoid inhalation and contact with eyes and skin. Prevent the formation of dust and
aerosols. Use only in well-ventilated areas with appropriate exhaust systems.[1] Do not eat,
drink, or smoke in areas where the chemical is handled.[1]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area. Store the powdered
form at -20°C and solutions at -80°C.[1]

Il. Quantitative Data and Chemical Properties

The following table summarizes key quantitative data for Saha-OH and the related, well-known
HDAC inhibitor SAHA (Vorinostat).
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Property Saha-OH SAHA (Vorinostat) Source
Molecular Weight 294.35 g/mol 264.32 g/mol [1112]
Molecular Formula Ci15H22N204 C14H20N203 [11[2]
Primary Target HDAC6 Class | & Il HDACs [2][3]
ICso (HDACEG) 23 nM Not specified [413]
>260 nM (approx. 10x
ICso (HDAC1) less potent than for 10 nM [41[3]I5]
HDACEG6)
>1000 nM (approx.
ICs0 (HDAC3) 47x less potent than 20 nM [31[5]
for HDACG6)
Storage (Solid) -20°C -20°C (desiccated) [11[2]
Storage (Solution) -80°C -20°C [1][2]

Solubility

No data available

DMSO (66 mg/ml),
Ethanol (2 mg/ml)

[2]

lll. Step-by-Step Disposal Procedure

The primary directive for the disposal of Saha-OH is to "Dispose of contents/container to an

approved waste disposal plant.”[1] This must be done in accordance with all applicable federal,

state, and local regulations. The following workflow outlines the required steps.
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Phase 1: Waste Preparation

Step 1: Identify & Segregate
Identify Saha-OH waste (solid, solutions, contaminated labware).
Segregate from other waste streams.

Step 2: Don PPE
Wear required PPE: safety goggles, gloves, lab coat.

Step 3: Contain Waste
Place waste in a designated, leak-proof, and puncture-resistant
hazardous waste container.

Step 4: Label Container
Clearly label the container with 'Hazardous Waste', 'Saha-OH',
and appropriate hazard symbols (toxic, aquatic hazard).

Phase 2: Interim Storage

Step 5: Secure Storage
Store the sealed container in a designated, secure,
and well-ventilated hazardous waste accumulation area.

Phase 3: Fipal Disposal

Step 6: Arrange Pickup
Contact your institution's Environmental Health & Safety (EHS)
office to schedule waste pickup.

Step 7: Professional Disposal
Waste is transported by a licensed hazardous waste contractor
to an approved disposal facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal and Safe Handling of Saha-OH].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14753889#saha-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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